
Application Notes and Protocols for the Safe
Handling of Aluminum-28

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Aluminum-28

Cat. No.: B1258273 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and use

of Aluminum-28 (Al-28), a short-lived radioisotope. Adherence to these guidelines is critical to

ensure the safety of all personnel and the integrity of experimental results.

Introduction to Aluminum-28
Aluminum-28 is a radioactive isotope of aluminum with a very short half-life, making it useful in

certain research applications where rapid decay is advantageous. Its primary mode of decay is

beta emission, accompanied by gamma radiation. Understanding its radioactive properties is

the foundation for safe handling.

Radiological Data and Physical Properties
A summary of the key radiological and physical properties of Aluminum-28 is provided in the

tables below. This data is essential for risk assessment, shielding calculations, and waste

management planning.

Table 1: Physical and Radiological Properties of Aluminum-28
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Property Value

Half-life 2.245 minutes[1][2][3]

Decay Mode 100% Beta (β-) minus decay[1]

Daughter Isotope Silicon-28 (28Si) (Stable)[1][4]

Atomic Mass 27.981910 u[1][4]

Specific Activity 1.148 x 1020 Bq/g[1]

Table 2: Primary Emissions of Aluminum-28

Radiation Type Energy Intensity (%)

Beta (β-) 1.24 MeV (average) ~100%

Gamma (γ) 1.779 MeV 100%[1]

Safety Protocols and Procedures
General Laboratory Safety
All personnel handling Aluminum-28 must have completed institutional radiation safety

training. Standard laboratory safety protocols should be strictly followed, including:

Designated Work Area: All work with Al-28 must be conducted in a designated and clearly

labeled radioactive materials work area.

Personal Protective Equipment (PPE): At a minimum, a lab coat, safety glasses, and

disposable gloves must be worn.

Contamination Control: Work surfaces should be covered with absorbent, plastic-backed

paper.

No Eating or Drinking: Eating, drinking, smoking, and the application of cosmetics are strictly

prohibited in the designated work area.
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Dosimetry: Personnel handling Al-28 should wear appropriate dosimeters as required by

their institution's Radiation Safety Officer (RSO).

Shielding
Due to the emission of high-energy beta particles and gamma rays, appropriate shielding is

required.

Beta Shielding: Beta particles from Al-28 can be effectively shielded using low-Z materials

such as acrylic or plastic of sufficient thickness (approximately 1 cm). Avoid using high-Z

materials like lead for primary beta shielding to minimize the production of bremsstrahlung X-

rays.

Gamma Shielding: The high-energy gamma rays require more substantial shielding. High-Z

materials such as lead or tungsten are effective. The required thickness will depend on the

activity of the Al-28 being handled. Consult with your institution's RSO for specific shielding

requirements.

Waste Management
Given its short half-life, the primary method for managing Al-28 waste is decay-in-storage.

Segregation: Al-28 waste should be segregated from other radioactive and non-radioactive

waste streams.

Labeling: Waste containers must be clearly labeled with "Caution, Radioactive Material," the

isotope (Aluminum-28), the date, and the initial activity.

Storage: The waste must be stored in a shielded, secure location for a minimum of 10 half-

lives (approximately 23 minutes).

Disposal: After 10 half-lives, the waste can be surveyed with a radiation detection meter to

ensure it has decayed to background levels. Once confirmed, the radiation labels must be

defaced, and the waste can be disposed of as non-radioactive waste, in accordance with

institutional and local regulations.

Experimental Protocols
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The following are generalized protocols. Specific experimental procedures should be

developed in consultation with the principal investigator and the RSO.

Protocol for Handling a Stock Solution of Aluminum-28
Preparation:

Don all required PPE.

Prepare the designated work area with absorbent paper and have all necessary

equipment (e.g., micropipettes, shielded containers) readily available.

Place appropriate beta and gamma shielding between yourself and the anticipated

location of the Al-28 source.

Aliquotting:

Retrieve the Al-28 stock vial from its shielded container.

Working expeditiously to minimize exposure time, uncap the vial and withdraw the desired

volume using a calibrated micropipette.

Dispense the aliquot into a labeled and shielded receiving tube.

Securely cap both the stock vial and the aliquot tube.

Post-Handling:

Return the stock vial to its shielded storage container.

Perform a survey of the work area and your gloves for any contamination using a survey

meter.

If any contamination is found, decontaminate the area immediately.

Dispose of contaminated tips and other disposable materials in the designated Al-28

waste container.

Remove and dispose of gloves, and wash hands thoroughly.
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Emergency Procedures
In the event of an emergency, the following procedures should be initiated immediately.

Minor Spills
Notify: Alert personnel in the immediate area.

Contain: Cover the spill with absorbent paper to prevent its spread.

Decontaminate: Wearing appropriate PPE, clean the affected area from the outside in with a

suitable decontamination solution.

Survey: Monitor the area, your clothing, and your person for contamination.

Report: Report the incident to the RSO.

Major Spills or Personnel Contamination
Evacuate: Evacuate the immediate area, securing it to prevent entry.

Alert: Notify the RSO and emergency services immediately.

Decontaminate Personnel: If skin is contaminated, flush with copious amounts of lukewarm

water and mild soap. If clothing is contaminated, remove it carefully to prevent spreading the

contamination.

Await Assistance: Await the arrival of the RSO and emergency personnel. Do not re-enter the

area.

Visualizations
Radioactive Decay Pathway of Aluminum-28
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Caption: Decay scheme of Aluminum-28 to stable Silicon-28.

Experimental Workflow for Handling Aluminum-28
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Caption: General workflow for handling Aluminum-28 in a laboratory setting.
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Emergency Response for a Radioactive Spill
Caption: Decision tree for responding to a radioactive spill involving Aluminum-28.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Aluminium-28 - isotopic data and properties [chemlin.org]

2. Aluminum-28 | Al | CID 16048637 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. aluminium-28 atom (CHEBI:37970) [ebi.ac.uk]

4. atom.kaeri.re.kr [atom.kaeri.re.kr]

To cite this document: BenchChem. [Application Notes and Protocols for the Safe Handling
of Aluminum-28]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1258273#protocols-for-handling-and-safety-of-
aluminum-28]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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